Cirsimarin
Cirsimarin
Brand Name:
Vulcanchem
CAS No.:
13020-19-4
VCID:
VC0190802
InChI:
InChI=1S/C23H24O11/c1-30-15-8-14-17(19(27)22(15)31-2)12(25)7-13(33-14)10-3-5-11(6-4-10)32-23-21(29)20(28)18(26)16(9-24)34-23/h3-8,16,18,20-21,23-24,26-29H,9H2,1-2H3/t16-,18-,20+,21-,23-/m1/s1
SMILES:
Molecular Formula:
C23H24O11
Molecular Weight:
476.4 g/mol
Cirsimarin
CAS No.: 13020-19-4
Natural Products
VCID: VC0190802
Molecular Formula: C23H24O11
Molecular Weight: 476.4 g/mol
| CAS No. | 13020-19-4 |
|---|---|
| Product Name | Cirsimarin |
| Molecular Formula | C23H24O11 |
| Molecular Weight | 476.4 g/mol |
| IUPAC Name | 5-hydroxy-6,7-dimethoxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one |
| Standard InChI | InChI=1S/C23H24O11/c1-30-15-8-14-17(19(27)22(15)31-2)12(25)7-13(33-14)10-3-5-11(6-4-10)32-23-21(29)20(28)18(26)16(9-24)34-23/h3-8,16,18,20-21,23-24,26-29H,9H2,1-2H3/t16-,18-,20+,21-,23-/m1/s1 |
| Standard InChIKey | RETJLKUBHXTIGH-FZFRBNDOSA-N |
| Isomeric SMILES | COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)OC |
| Canonical SMILES | COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)O)OC |
| Synonyms | 2-[4-(b-D-Glucopyranosyloxy)phenyl]-5-hydroxy-6,7-dimethoxy-4H-1-Benzopyran-4-one; 5,4'-Dihydroxy-6,7-dimethoxyflavone 4'-O-b-D-glucoside |
| PubChem Compound | 159460 |
| Last Modified | Nov 11 2021 |
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